Cas no 1270412-66-2 (1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• CAS No: 1270412-66-2
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 5845958
• PubChem ID: 165663947
• Update Time: 2025-05-20

1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine
• 1270412-66-2
• EN300-1930092

• Inchi： 1S/C9H9ClF3NO/c1-15-6-4-2-3-5(10)7(6)8(14)9(11,12)13/h2-4,8H,14H2,1H3
• InChI Key： MWYYHGDRQIKZAD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C(C(F)(F)F)N)OC

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine

1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine: A Comprehensive Overview

1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine, also known by its CAS number 1270412-66-2, is a complex organic compound with a unique structure and diverse applications. This compound has garnered significant attention in recent years due to its potential in various fields, including pharmaceuticals and materials science. The molecule consists of a chlorinated methoxyphenyl group attached to a trifluoroethylamine moiety, making it a valuable compound for both academic research and industrial applications.

The synthesis of 1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis process to improve yield and reduce environmental impact. Researchers have explored various methodologies, including nucleophilic substitution and coupling reactions, to achieve the desired product efficiently. The use of environmentally friendly solvents and catalysts has been emphasized in these studies to align with green chemistry principles.

The structural features of this compound make it highly versatile. The trifluoroethyl group imparts unique electronic properties, while the chlorinated methoxyphenyl group contributes to its aromatic stability. These characteristics have led to its application in drug design, particularly in the development of novel therapeutic agents. Recent research has highlighted its potential as a lead compound in the treatment of neurodegenerative diseases and cancer. Preclinical studies have demonstrated promising results, indicating its ability to modulate key cellular pathways involved in these conditions.

In addition to its pharmaceutical applications, 1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine has also found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies. Recent advancements in MOF synthesis have further expanded the scope of this compound's applications.

The environmental impact of this compound has also been a topic of interest. Researchers have investigated its biodegradation pathways and toxicity profiles to ensure its safe use in industrial processes. Studies have shown that under specific conditions, the compound can undergo efficient biodegradation, reducing its environmental footprint. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, 1-(2-chloro-6-methoxyphenyl)-2,2,2-trifluoroethan-1-amine is a multifaceted compound with significant potential across various domains. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As advancements in synthetic methods and application development continue to emerge, this compound is poised to play an even more prominent role in future innovations.